Cas no 1704975-25-6 ((3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine)

• Product Name: (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine
• CAS No: 1704975-25-6
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 6208156
• PubChem ID: 102977731
• Update Time: 2025-10-18

(3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine
• EN300-3053176
• 1704975-25-6
• (3R)-1-[(1,3-thiazol-2-yl)methyl]piperidin-3-amine

• Inchi： 1S/C9H15N3S/c10-8-2-1-4-12(6-8)7-9-11-3-5-13-9/h3,5,8H,1-2,4,6-7,10H2/t8-/m1/s1
• InChI Key： UZNOWKCGYLVBQL-MRVPVSSYSA-N
• SMILES： S1C=CN=C1CN1CCC[C@H](C1)N

Computed Properties

• Exact Mass: 197.09866866g/mol
• Monoisotopic Mass: 197.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.4Ų

Additional information on (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine

Introduction to (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine and Its Significance in Modern Medicinal Chemistry

(3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine, with the CAS number 1704975-25-6, is a compound of significant interest in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The combination of a piperidine ring and a thiazole moiety provides a unique pharmacophore that has been explored for various biological activities.

The structural motif of (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine is reminiscent of several bioactive molecules that have shown promise in preclinical and clinical studies. The presence of the thiazole ring, known for its versatility in medicinal chemistry, introduces sulfur atoms that can engage in hydrogen bonding and metal coordination, enhancing the compound's binding affinity to biological targets. Additionally, the piperidine ring contributes to the molecule's solubility and metabolic stability, making it a favorable scaffold for drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, enzymes involved in inflammation and neurodegeneration have been extensively studied. The scaffold of (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine exhibits structural similarities to known inhibitors of such enzymes, suggesting its potential as a lead compound for further optimization.

One of the most compelling aspects of this compound is its stereochemical configuration. The (3R) configuration at the piperidine nitrogen indicates a specific spatial arrangement that may influence its interactions with biological targets. Stereoisomers are known to exhibit distinct pharmacological profiles, and understanding the three-dimensional structure of (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine is crucial for rational drug design. Advanced computational techniques, such as molecular dynamics simulations and X-ray crystallography, have been employed to elucidate its conformational dynamics and binding interactions.

The thiazole ring in (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine also opens up possibilities for further functionalization. Thiazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. By modifying the substituents on the thiazole ring or introducing additional functional groups, chemists can tailor the compound's biological activity to target specific diseases more effectively. For instance, incorporating electron-withdrawing groups may enhance binding affinity to certain enzymes or receptors.

Recent studies have highlighted the importance of structure-based drug design in developing next-generation therapeutics. The three-dimensional structure of (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine, as determined through computational modeling and experimental techniques, has provided valuable insights into its mechanism of action. These insights have guided medicinal chemists in designing analogs with improved pharmacokinetic properties and reduced side effects.

The synthesis of (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine presents both challenges and opportunities. Traditional synthetic routes often involve multi-step processes with moderate yields. However, advances in catalytic methods and asymmetric synthesis have made it possible to produce this compound with higher efficiency and enantioselectivity. These advancements not only reduce production costs but also allow for rapid screening of analogs with different substituents.

In conclusion, (3R)-1-(1,3-thiazol-2-yl)methylpiperidin-3-amine represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play a significant role in addressing unmet medical needs.